Cas no 191109-48-5 ((2S)-2-amino-2-(4-methoxyphenyl)ethan-1-ol)

(2S)-2-amino-2-(4-methoxyphenyl)ethan-1-ol structure
191109-48-5 structure
Product Name:(2S)-2-amino-2-(4-methoxyphenyl)ethan-1-ol
CAS No:191109-48-5
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD09253728
CID:1384062
PubChem ID:13617481
Update Time:2025-09-21

(2S)-2-amino-2-(4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-p-hydroxyphenylglycinol
    • (S)-b-AMino-4-Methoxy-benzeneethanol
    • (S)-2-Amino-2-(4-methoxyphenyl)ethanol
    • (2S)-2-AMINO-2-(4-METHOXYPHENYL)ETHAN-1-OL
    • (betaS)-beta-Amino-4-methoxybenzeneethanol
    • SCHEMBL1439841
    • (S)-2-Amino-2-(4-methoxyphenyl)ethan-1-ol
    • CS-0302716
    • A932717
    • 191109-48-5
    • OZNSMUSCZYUFHD-SECBINFHSA-N
    • AKOS006330254
    • AKOS015927862
    • N11095
    • EN300-1828399
    • (S)-beta-Amino-4-methoxy-benzeneethanol
    • (2S)-2-amino-2-(4-methoxyphenyl)ethanol
    • MFCD09253728
    •  
    • DB-222792
    • Benzeneethanol, beta-amino-4-methoxy-, (betaS)-
    • (2S)-2-amino-2-(4-methoxyphenyl)ethan-1-ol
    • MDL: MFCD09253728
    • Inchi: 1S/C9H13NO2/c1-12-8-4-2-7(3-5-8)9(10)6-11/h2-5,9,11H,6,10H2,1H3/t9-/m1/s1
    • InChI Key: OZNSMUSCZYUFHD-SECBINFHSA-N
    • SMILES: OC[C@H](C1C=CC(=CC=1)OC)N

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 55.5Ų

(2S)-2-amino-2-(4-methoxyphenyl)ethan-1-ol Pricemore >>

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